Cas no 849792-91-2 (Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate)

• Product Name: Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate
• CAS No: 849792-91-2
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD13176796
• CID: 1040524
• PubChem ID: 21056495
• Update Time: 2025-10-31

Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate
• methyl 2-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate
• Benzoic acid, 2-aMino-4-[[(1,1-diMethylethoxy)carbonyl]aMino]-, Methyl ester
• Methyl 2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]benzoate (ACI)
• F17958
• Methyl 2-amino-4-{[(tert-butoxy)carbonyl]amino}benzoate
• MFCD13176796
• CS-0154416
• SCHEMBL4415627
• AS-77201
• DTXSID70610372
• Methyl2-amino-4-((tert-butoxycarbonyl)amino)benzoate
• Methyl 2-amino-4-[(tert-butoxycarbonyl)amino]benzoate
• 849792-91-2
• DB-401931
• 2-Amino-4-(tert-butoxycarbonylamino)-benzoic acid methyl ester
• WPLGMFQZRATGQL-UHFFFAOYSA-N

• MDL： MFCD13176796
• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(17)15-8-5-6-9(10(14)7-8)11(16)18-4/h5-7H,14H2,1-4H3,(H,15,17)
• InChI Key： WPLGMFQZRATGQL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(N)C(C(OC)=O)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate

Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate: An Overview of CAS No. 849792-91-2

Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate (CAS No. 849792-91-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 2-amino-4-(Boc-amino)benzoate, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the methyl ester functionality, make it an important building block for the development of novel drugs and therapeutic agents.

The chemical structure of Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate consists of a benzene ring substituted with an amino group at the 2-position and a Boc-protected amino group at the 4-position. The methyl ester group at the carboxylic acid position adds further versatility to this compound, allowing for a wide range of chemical transformations and derivatizations. The Boc protecting group is particularly useful in peptide synthesis, as it can be selectively removed under mild acidic conditions, enabling the sequential addition of amino acids to form peptides and proteins.

Recent studies have highlighted the potential of Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the Boc-protected amino group played a crucial role in modulating the biological activity of these derivatives, suggesting that fine-tuning this functional group could lead to even more effective therapeutic agents.

In another study, researchers explored the use of Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate in the synthesis of novel anticancer drugs. The compound was used as a key intermediate in the preparation of a series of benzamide derivatives, which were tested for their cytotoxic activity against various cancer cell lines. The results showed that several of these derivatives exhibited significant antiproliferative effects, with some compounds demonstrating selective toxicity towards cancer cells while sparing normal cells. This selective toxicity is highly desirable in cancer therapy, as it can reduce side effects and improve patient outcomes.

The versatility of Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate extends beyond its use as an intermediate in drug synthesis. It has also been employed in the development of fluorescent probes for biological imaging applications. By attaching fluorescent moieties to this compound, researchers have created probes that can selectively label specific cellular structures or biomolecules. These probes have been used to study various cellular processes, including protein-protein interactions and signal transduction pathways, providing valuable insights into cellular function and disease mechanisms.

In addition to its applications in medicinal chemistry and biological research, Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate has been investigated for its potential use in materials science. A recent study published in Advanced Materials reported that this compound could be used as a precursor for the synthesis of functional polymers with tunable properties. The researchers demonstrated that by polymerizing derivatives of this compound, they could create materials with controlled mechanical strength, thermal stability, and optical properties. These materials have potential applications in areas such as drug delivery systems, sensors, and electronic devices.

The safety profile of Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate is an important consideration for its use in various applications. While this compound is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. Researchers should wear appropriate personal protective equipment (PPE), such as gloves and goggles, and work in well-ventilated areas or fume hoods when handling this compound.

In conclusion, Methyl 2-amino-4-((tert-butoxycarbonyl)amino)benzoate (CAS No. 849792-91-2) is a valuable compound with a wide range of applications in medicinal chemistry, biological research, and materials science. Its unique structural features make it an excellent building block for the development of novel drugs, therapeutic agents, fluorescent probes, and functional materials. Ongoing research continues to uncover new uses for this versatile compound, highlighting its importance in advancing scientific knowledge and technological innovation.